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Compound of Interest

Compound Name: Heliotrine N-oxide

Cat. No.: B129442

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heliotrine N-oxide is a pyrrolizidine alkaloid N-oxide (PANO), a class of natural toxins
produced by numerous plant species. These compounds are of significant concern due to their
potential hepatotoxicity, genotoxicity, and carcinogenicity.[1][2][3] Accurate and reliable
guantification of Heliotrine N-oxide in various matrices, including herbal products, food, and
biological samples, is crucial for safety assessment, toxicological studies, and drug
development. This document provides detailed protocols for sample preparation techniques for
the analysis of Heliotrine N-oxide, focusing on solid-phase extraction (SPE), a widely adopted
and effective method for the cleanup and concentration of PANOs from complex samples.[1][4]

[5]

Physicochemical Properties of Heliotrine N-oxide
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Property Value Reference
Molecular Formula C16H27NOs [6]
Molecular Weight 329.39 g/mol [6]
CAS Number 6209-65-0 [6]

N-oxide of a tertiary amine,

Chemical Structure o . 7]
pyrrolizidine alkaloid

Expected to have higher water

Solubili solubility than its tertiary amine
olubility

counterpart due to the polar N-

oxide group.

Sample Preparation Workflow

The following diagram illustrates a general workflow for the extraction and analysis of
Heliotrine N-oxide from a solid matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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